Cas no 2003197-53-1 (5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one)
5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-[1-[2-Methoxy-1-(methoxymethyl)ethyl]-5-(4-morpholinyl)-1H-benzimidazol-2-yl]-1,3-dimethyl-2(1H)-pyridinone
- 5-(1-(1,3-dimethoxypropan-2-yl)-5-morpholino-1H-benzo[d]imidazol-2-yl)-1,3-dimethylpyridin-2(1H)-one
- 5-[1-(1,3-dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one
- NV2
- BDBM50526964
- 5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one
-
- Inchi: 1S/C23H30N4O4/c1-16-11-17(13-25(2)23(16)28)22-24-20-12-18(26-7-9-31-10-8-26)5-6-21(20)27(22)19(14-29-3)15-30-4/h5-6,11-13,19H,7-10,14-15H2,1-4H3
- InChI Key: DDSHVVXWYKDTTQ-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1C([H])=C([H])C2=C(C=1[H])N=C(C1C([H])=C(C([H])([H])[H])C(N(C([H])([H])[H])C=1[H])=O)N2C([H])(C([H])([H])OC([H])([H])[H])C([H])([H])OC([H])([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 700
- XLogP3: 0.9
- Topological Polar Surface Area: 69.1
5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | DFD19753-1 mg |
I-BET469 |
2003197-53-1 | 1mg |
$137.50 | 2023-01-05 | ||
| Biosynth | DFD19753-2 mg |
I-BET469 |
2003197-53-1 | 2mg |
$220.00 | 2023-01-05 | ||
| Biosynth | DFD19753-5 mg |
I-BET469 |
2003197-53-1 | 5mg |
$330.00 | 2023-01-05 | ||
| Biosynth | DFD19753-10 mg |
I-BET469 |
2003197-53-1 | 10mg |
$605.00 | 2023-01-05 | ||
| Biosynth | DFD19753-25 mg |
I-BET469 |
2003197-53-1 | 25mg |
$935.00 | 2023-01-05 |
5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one Related Literature
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one
Recent Advances in the Study of 5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one (CAS: 2003197-53-1)
The compound 5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one (CAS: 2003197-53-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.
Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The structural complexity of the molecule, featuring a benzimidazole core linked to a morpholine ring and a dimethylpyridinone moiety, contributes to its unique binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.
In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited nanomolar inhibitory activity against a panel of cancer cell lines, with minimal off-target effects. These findings suggest its potential as a lead candidate for the development of novel anticancer agents.
Further investigations into the pharmacokinetic properties of 5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one have revealed favorable bioavailability and metabolic stability. Preclinical studies in animal models have shown promising results, with the compound achieving therapeutic concentrations in target tissues while maintaining a manageable safety profile. These attributes position it as a viable candidate for clinical translation.
Despite these advancements, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, formulation stability, and potential drug-drug interactions require further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these hurdles and accelerate the development of this promising molecule.
In conclusion, the latest research on 5-[1-(1,3-Dimethoxypropan-2-yl)-5-morpholin-4-yl-benzimidazol-2-yl]-1,3-dimethyl-pyridin-2-one underscores its potential as a valuable tool in drug discovery. Continued exploration of its pharmacological properties and therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicine.
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